Cas no 2648902-05-8 ((2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid)
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid
- EN300-1458612
- 2648902-05-8
- carbonyl-tryptophan
-
- Inchi: 1S/C12H10N2O3/c15-7-14-11(12(16)17)5-8-6-13-10-4-2-1-3-9(8)10/h1-4,6,11,13H,5H2,(H,16,17)/t11-/m0/s1
- InChI Key: CYJBMNKXCZKEEQ-NSHDSACASA-N
- SMILES: OC([C@H](CC1=CNC2C=CC=CC1=2)N=C=O)=O
Computed Properties
- Exact Mass: 230.06914219g/mol
- Monoisotopic Mass: 230.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 82.5Ų
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458612-0.05g |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid |
2648902-05-8 | 0.05g |
$612.0 | 2023-06-06 | ||
| Enamine | EN300-1458612-0.1g |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid |
2648902-05-8 | 0.1g |
$640.0 | 2023-06-06 | ||
| Enamine | EN300-1458612-0.25g |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid |
2648902-05-8 | 0.25g |
$670.0 | 2023-06-06 | ||
| Enamine | EN300-1458612-0.5g |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid |
2648902-05-8 | 0.5g |
$699.0 | 2023-06-06 | ||
| Enamine | EN300-1458612-1.0g |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid |
2648902-05-8 | 1g |
$728.0 | 2023-06-06 | ||
| Enamine | EN300-1458612-2.5g |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid |
2648902-05-8 | 2.5g |
$1428.0 | 2023-06-06 | ||
| Enamine | EN300-1458612-5.0g |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid |
2648902-05-8 | 5g |
$2110.0 | 2023-06-06 | ||
| Enamine | EN300-1458612-10.0g |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid |
2648902-05-8 | 10g |
$3131.0 | 2023-06-06 | ||
| Enamine | EN300-1458612-50mg |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid |
2648902-05-8 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1458612-100mg |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid |
2648902-05-8 | 100mg |
$640.0 | 2023-09-29 |
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid
Introduction to (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic Acid (CAS No. 2648902-05-8)
(2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid, with the CAS number 2648902-05-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their versatile applications in drug discovery and development. Its unique structural features, particularly the presence of an isocyanate group and an indole moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.
The isocyanate functional group in (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid is highly reactive and can participate in a variety of chemical reactions, including condensation reactions with amines to form ureas and carbamates. This reactivity makes it a crucial building block for the synthesis of more complex molecules, such as protease inhibitors and kinase inhibitors, which are essential in modern medicine.
The indole moiety, on the other hand, is a well-known pharmacophore found in numerous natural products and drug candidates. Indole derivatives have been extensively studied for their potential therapeutic effects, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two functional groups in (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid suggests that it could be a key intermediate in the development of novel therapeutic agents.
Recent research has highlighted the importance of chiral compounds in drug development. The (2S) configuration of the stereocenter in (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid adds another layer of complexity and potential therapeutic benefit. Chiral drugs often exhibit different pharmacological profiles compared to their racemic counterparts, making them more effective and selective in treating specific diseases.
In the realm of drug discovery, (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid has been explored as a precursor for various bioactive molecules. For instance, its ability to undergo reactions with nucleophiles allows for the synthesis of indole-based peptidomimetics, which are known for their ability to mimic the structure and function of natural peptides. These peptidomimetics have shown promise in targeting various biological pathways, including those involved in cancer and inflammation.
The compound's reactivity also makes it a valuable tool in synthetic chemistry. Researchers have utilized (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid to develop novel synthetic routes for complex molecules. For example, its isocyanate group can react with alcohols to form esters or with amines to form amides, providing versatile pathways for constructing diverse molecular architectures.
One of the most exciting applications of (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid is in the field of medicinal chemistry. Its unique structural features have led to its use as a scaffold for designing new drugs. By modifying its core structure or appending different functional groups, researchers can generate libraries of compounds with tailored biological activities. This approach has been particularly successful in the development of small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways.
The synthesis of (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid itself is a testament to the advances in organic synthesis techniques. The ability to produce this compound with high enantiomeric purity highlights the sophistication of modern synthetic methods. These methods include asymmetric catalysis, chiral auxiliary strategies, and enantioselective crystallization techniques, all of which are critical for producing chiral drugs with high efficacy and minimal side effects.
In conclusion, (2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, reactivity, and role as a key intermediate make it an invaluable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.
2648902-05-8 ((2S)-3-(1H-indol-3-yl)-2-isocyanatopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)